Cas no 1356111-33-5 (Ethyl 2-((benzyloxy)methyl)pyrimidine-4-carboxylate)

• Product Name: Ethyl 2-((benzyloxy)methyl)pyrimidine-4-carboxylate
• CAS No: 1356111-33-5
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 1029985
• PubChem ID: 71304255
• Update Time: 2025-06-08

Ethyl 2-((benzyloxy)methyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((benzyloxy)methyl)pyrimidine-4-carboxylate
• ethyl 2-(phenylmethoxymethyl)pyrimidine-4-carboxylate
• CS-0298989
• Ethyl 2-[(benzyloxy)methyl]pyrimidine-4-carboxylate
• Ethyl2-((benzyloxy)methyl)pyrimidine-4-carboxylate
• DTXSID50745212
• SB59711
• EN300-686040
• 1356111-33-5

• Inchi： 1S/C15H16N2O3/c1-2-20-15(18)13-8-9-16-14(17-13)11-19-10-12-6-4-3-5-7-12/h3-9H,2,10-11H2,1H3
• InChI Key： LRGSYIXNVNTULS-UHFFFAOYSA-N
• SMILES： O(CC1N=CC=C(C(=O)OCC)N=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 272.11609238g/mol
• Monoisotopic Mass: 272.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.3Ų

Additional information on Ethyl 2-((benzyloxy)methyl)pyrimidine-4-carboxylate

Ethyl 2-((Benzyloxy)methyl)pyrimidine-4-carboxylate (CAS No. 1356111-33-5): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 2-((benzyloxy)methyl)pyrimidine-4-carboxylate (CAS No. 1356111-33-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The pyrimidine scaffold is a fundamental building block in many biologically active molecules. The presence of the benzyloxy group and the ethyl ester moiety in Ethyl 2-((benzyloxy)methyl)pyrimidine-4-carboxylate imparts specific chemical and pharmacological characteristics that make it an intriguing candidate for further investigation. Recent studies have highlighted the importance of these functional groups in modulating the compound's solubility, stability, and bioavailability.

In the context of drug discovery, Ethyl 2-((benzyloxy)methyl)pyrimidine-4-carboxylate has been explored for its potential as a lead compound in the development of novel therapeutic agents. One notable area of research is its antiviral activity. Studies have shown that pyrimidine derivatives, including those with benzyloxy substituents, can inhibit viral replication by interfering with key viral enzymes. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 2-((benzyloxy)methyl)pyrimidine-4-carboxylate exhibited potent antiviral activity against several RNA viruses, including influenza and hepatitis C.

Beyond antiviral applications, Ethyl 2-((benzyloxy)methyl)pyrimidine-4-carboxylate has also shown promise in cancer research. Pyrimidine derivatives are known to exhibit cytotoxic effects on various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. A study published in Cancer Research reported that this compound effectively induced apoptosis in human breast cancer cells by targeting specific signaling pathways involved in cell survival and proliferation.

The structural flexibility of Ethyl 2-((benzyloxy)methyl)pyrimidine-4-carboxylate allows for further chemical modifications to optimize its pharmacological properties. For example, substituting the benzyloxy group with other functional groups can enhance its binding affinity to target proteins or improve its metabolic stability. Additionally, the ethyl ester moiety can be hydrolyzed to form the corresponding carboxylic acid, which may have different biological activities or pharmacokinetic profiles.

In terms of synthesis, Ethyl 2-((benzyloxy)methyl)pyrimidine-4-carboxylate can be prepared through a series of well-established chemical reactions. One common approach involves the condensation of an appropriate pyrimidine derivative with a benzyl alcohol derivative followed by esterification with ethyl alcohol. The synthetic route is highly scalable and can be adapted to produce large quantities of the compound for preclinical and clinical studies.

The safety profile of Ethyl 2-((benzyloxy)methyl)pyrimidine-4-carboxylate is another critical aspect that has been evaluated in various preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new drug candidate, comprehensive safety evaluations are essential to ensure its safe use in humans.

In conclusion, Ethyl 2-((benzyloxy)methyl)pyrimidine-4-carboxylate (CAS No. 1356111-33-5) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique chemical structure and promising biological activities make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.